Cas no 1798457-23-4 (3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide)

• Product Name: 3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide
• CAS No: 1798457-23-4
• MF: C₁₈H₂₀ClNO₂
• MW: 317.809904098511
• CID: 5406245
• Update Time: 2025-05-20

3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide

• Inchi： 1S/C18H20ClNO2/c19-17-8-4-7-16(13-17)18(22)20-11-9-15(10-12-21)14-5-2-1-3-6-14/h1-8,13,15,21H,9-12H2,(H,20,22)
• InChI Key： XOABEEOJYPRODI-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CC=C1)CCO)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 317.118
• Monoisotopic Mass: 317.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.4±50.0 °C(Predicted)
• pka: 14.23±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide

Professional Introduction to 3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide (CAS No. 1798457-23-4)

3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide (CAS No. 1798457-23-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, characterized by a chlorinated benzamide core linked to a hydroxylated phenylpentyl side chain, represents a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide encompasses several key functional groups that contribute to its reactivity and interaction with biological targets. The presence of a chloro substituent on the benzamide ring enhances its electronic properties, making it a versatile intermediate in synthetic chemistry. Additionally, the hydroxyl group on the phenylpentyl chain introduces polarity and potential hydrogen bonding capabilities, which are crucial for binding to biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives due to their reported efficacy in various therapeutic areas. Studies have indicated that benzamides can modulate the activity of enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The specific modification of 3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide with a hydroxylated phenylpentyl side chain may enhance its binding affinity and selectivity towards certain biological targets, making it a valuable compound for medicinal chemistry research.

One of the most compelling aspects of CAS No. 1798457-23-4 is its potential application in the development of novel therapeutics. Researchers have been investigating its interactions with various enzymes and receptors, particularly those implicated in metabolic disorders and cancer. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain key enzymes, thereby modulating pathways relevant to these conditions. The chloro substituent on the benzamide ring is particularly noteworthy, as it can influence the compound's metabolic stability and bioavailability.

The synthesis of 3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

The pharmacokinetic properties of CAS No. 1798457-23-4 are also of great interest. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles in vitro and in vivo. These investigations are essential for understanding how the compound behaves within the body and for predicting its potential therapeutic efficacy and safety profile. The hydroxyl group on the phenylpentyl side chain may play a significant role in determining its solubility and permeability across biological membranes.

In conclusion, 3-Chloro-N-(5-hydroxy-3-phenylpentyl)benzamide represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation into new drug development. As research continues to uncover more about its pharmacological properties, this compound is likely to play an important role in advancing therapeutic strategies across multiple disease areas.